Cas no 69814-44-4 (myo-Inositol, cyclic 1,2:3,5:4,6-tris(phenylboronate))

myo-Inositol, cyclic 1,2:3,5:4,6-tris(phenylboronate) structure

69814-44-4 structure

Product Name:myo-Inositol, cyclic 1,2:3,5:4,6-tris(phenylboronate)

CAS No:69814-44-4

Molecular Formula:

Molecular Weight:

CID:6624923

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myo-Inositol, cyclic 1,2:3,5:4,6-tris(phenylboronate) Properties

Names and Identifiers

- myo-Inositol, cyclic 1,2:3,5:4,6-tris(phenylboronate)

Experimental Properties

Boiling Point: 667.8±55.0 °C(Predicted)
Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

myo-Inositol, cyclic 1,2:3,5:4,6-tris(phenylboronate) Related Literature

1. Contents list

Chem. Soc. Rev., 2011,40, 5623-5632
2. Reusable biocatalytic crosslinked microparticles self-assembled from enzyme-nanoparticle complexes†

Youngdo Jeong,Bradley Duncan,Myoung-Hwan Park,Chaekyu Kim,Vincent M. Rotello Chem. Commun., 2011,47, 12077-12079
3. Mechanical-tuning of the cooperativity of SC particles via the matrix crystallization and related size effects†‡

Jérôme Laisney,Denis Morineau,Cristian Enachescu,Radu Tanasa,Eric Rivière,Régis Guillot,Marie-Laure Boillot J. Mater. Chem. C, 2020,8, 7067-7078
4. Publication received

Analyst, 1959,84, 196-196
5. Infrared excitation induced upconversion fluorescence properties and photoelectric effect of NaYbF4:Tm3+@TiO2 core–shell nanoparticles

RSC Adv., 2014,4, 49415-49420
6. Synthesis, broad spectrum antibacterial activity, and X-ray co-crystal structure of the decoding bacterial ribosomal A-site with 4′-deoxy-4′-fluoro neomycin analogs†

S. Hanessian,O. M. Saavedra,M. A. Vilchis-Reyes,J. P. Maianti,H. Kanazawa,P. Dozzo,R. D. Matias,A. Serio,J. Kondo Chem. Sci., 2014,5, 4621-4632
7. Nature of the “Z”-phase in layered Na-ion battery cathodes†

James W. Somerville,Adam Sobkowiak,Nuria Tapia-Ruiz,Juliette Billaud,Juan G. Lozano,Robert A. House,Leighanne C. Gallington,Tore Ericsson,Lennart Häggström,Matthew R. Roberts,Urmimala Maitra Energy Environ. Sci., 2019,12, 2223-2232
8. Density functional theory-based investigation of HCN and NH3 formation mechanisms during phenylalanine pyrolysis†

Baizhong Sun,Chuanqun Liu,Deyong Che,Hongpeng Liu,Shuai Guo RSC Adv., 2020,10, 28431-28436
9. Side chain elongation causes a change from enthalpy driven to entropy driven binding in the molecular recognition of tetraanionic peptidesElectronic supplementary information (ESI) available: isothermal titration calorimetry, 1HNMR and NOE data. See http://www.rsc.org/suppdata/cc/b0/b003728l/

Xavier Salvatella,Mark W. Peczuh,Margarida Gair\u00ed,Rishi K. Jain,Jorge S\u00e1nchez-Quesada,Javier de Mendoza,Andrew D. Hamilton,Ernest Giralt Chem. Commun., 2000, 1399-1400
10. Enrichment and fractionation of proteinsvia microscale pore limit electrophoresis

Greg J. Sommer,Anup K. Singh,Anson V. Hatch Lab Chip, 2009,9, 2729-2737

69814-44-4 (myo-Inositol, cyclic 1,2:3,5:4,6-tris(phenylboronate)) Related Products

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